Cas no 146814-57-5 (Zirconium,[(dimethylsilylene)bis[(1,2,3,3a,7a-h)-1H-inden-1-ylidene]]dimethyl-)

• Product Name: Zirconium,[(dimethylsilylene)bis[(1,2,3,3a,7a-h)-1H-inden-1-ylidene]]dimethyl-
• CAS No: 146814-57-5
• MF: C₂₂H₂₄SiZr
• MW: 407.735466003418
• MDL: MFCD06797000
• CID: 139243
• PubChem ID: 90470056
• Update Time: 2025-07-10

Zirconium,[(dimethylsilylene)bis[(1,2,3,3a,7a-h)-1H-inden-1-ylidene]]dimethyl- Chemical and Physical Properties

Names and Identifiers

• Zirconium,[(dimethylsilylene)bis[(1,2,3,3a,7a-h)-1H-inden-1-ylidene]]dimethyl-
• RAC-DIMETHYLSILYLBIS-(1-INDENYL)ZIRCONIUM(IV)DIMETHYL
• Meso-Bisnitrosomenthon
• meso-dimethylbis(1-indenyl)zirconocene dimethyl
• 146814-57-5
• CID 90470056

• MDL： MFCD06797000
• Inchi： 1S/C20H18Si.2CH3.Zr/c1-21(2,19-13-11-15-7-3-5-9-17(15)19)20-14-12-16-8-4-6-10-18(16)20;;;/h3-14H,1-2H3;2*1H3;/q;2*-1;+2
• InChI Key： GMGPRQFWKHSHEV-UHFFFAOYSA-N
• SMILES： [Zr+2].[Si](C)(C)([C]1[CH][CH][C]2C=CC=C[C]12)[C]1[CH][CH][C]2C=CC=C[C]12.[CH3-].[CH3-] |^1:4,5,6,7,12,13,14,15,16,21|

Computed Properties

• Exact Mass: 406.06900
• Monoisotopic Mass: 406.069426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 479
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.75120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on Zirconium,[(dimethylsilylene)bis[(1,2,3,3a,7a-h)-1H-inden-1-ylidene]]dimethyl-

Comprehensive Overview of Zirconium,[(dimethylsilylene)bis[(1,2,3,3a,7a-h)-1H-inden-1-ylidene]]dimethyl- (CAS No. 146814-57-5)

The compound Zirconium,[(dimethylsilylene)bis[(1,2,3,3a,7a-h)-1H-inden-1-ylidene]]dimethyl- (CAS No. 146814-57-5) is a highly specialized organometallic complex that has garnered significant attention in advanced catalytic applications and material science. Its unique molecular structure, featuring a zirconium center coordinated with dimethylsilylene and indenylidene ligands, makes it a versatile candidate for polymerization processes, particularly in the synthesis of high-performance polyolefins and elastomers. Researchers and industry professionals are increasingly exploring its potential due to its ability to enhance catalytic efficiency and stereoselectivity.

In recent years, the demand for sustainable catalysts and green chemistry solutions has surged, placing compounds like Zirconium,[(dimethylsilylene)bis[(1,2,3,3a,7a-h)-1H-inden-1-ylidene]]dimethyl- at the forefront of innovation. Its role in olefin polymerization aligns with global trends toward reducing environmental impact, as it enables the production of lighter, more durable materials with lower energy consumption. This has led to its adoption in industries such as automotive manufacturing, packaging, and renewable energy, where efficiency and sustainability are paramount.

The synthesis and characterization of Zirconium,[(dimethylsilylene)bis[(1,2,3,3a,7a-h)-1H-inden-1-ylidene]]dimethyl- involve sophisticated techniques, including X-ray crystallography and NMR spectroscopy, to confirm its structural integrity and reactivity. These methods are critical for optimizing its performance in homogeneous catalysis, where precise control over molecular architecture is essential. Additionally, its stability under various conditions makes it a reliable choice for high-temperature applications, further expanding its utility in industrial settings.

One of the most compelling aspects of this compound is its potential in advanced material design. By leveraging its ligand framework, scientists can tailor its properties to meet specific requirements, such as improving thermal resistance or mechanical strength in polymer products. This adaptability has sparked interest in nanotechnology and composite materials, where precision at the molecular level is crucial for achieving desired performance characteristics.

As the scientific community continues to explore the boundaries of organometallic chemistry, Zirconium,[(dimethylsilylene)bis[(1,2,3,3a,7a-h)-1H-inden-1-ylidene]]dimethyl- stands out as a key player in driving innovation. Its combination of structural versatility and catalytic prowess positions it as a valuable tool for addressing contemporary challenges in industrial chemistry and material engineering. With ongoing research focused on unlocking its full potential, this compound is poised to make significant contributions to the future of smart materials and sustainable technologies.